Cas no 86423-15-6 (6-Oxa-2-azaspiro[4.5]decane)

• Product Name: 6-Oxa-2-azaspiro[4.5]decane
• CAS No: 86423-15-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD14581263
• CID: 1034915
• PubChem ID: 55280006
• Update Time: 2025-06-11

6-Oxa-2-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[4.5]decane
• (RS)-2-AMINOMETHYLPIPERIDINE DIHYDROCHLORIDE
• 6-Oxa-2-aza-spiro[4.5]decane
• F1908-1403
• SB39139
• DS-6786
• DB-307197
• C76808
• CS-0340238
• MFCD14581263
• AKOS006335057
• A917743
• EN300-387926
• 86423-15-6
• DTXSID70717330
• SCHEMBL14838168

• MDL： MFCD14581263
• Inchi： 1S/C8H15NO/c1-2-6-10-8(3-1)4-5-9-7-8/h9H,1-7H2
• InChI Key： ITHSHNHWJCXQNR-UHFFFAOYSA-N
• SMILES： O1CCCCC21CNCC2

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Boiling Point: 228.7±13.0°C at 760 mmHg

6-Oxa-2-azaspiro[4.5]decane Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 6-Oxa-2-azaspiro[4.5]decane

Introduction to 6-Oxa-2-azaspiro[4.5]decane (CAS No. 86423-15-6)

6-Oxa-2-azaspiro[4.5]decane, with the CAS number 86423-15-6, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential for diverse biological activities. The spirocyclic framework of 6-Oxa-2-azaspiro[4.5]decane offers a unique platform for the development of novel therapeutic agents, particularly in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

The chemical structure of 6-Oxa-2-azaspiro[4.5]decane consists of a six-membered ring containing an oxygen atom (oxa) and a nitrogen atom (aza), fused to a five-membered ring. This unique arrangement provides the compound with a high degree of conformational rigidity, which can be advantageous in drug design by enhancing selectivity and reducing off-target effects. The presence of the oxygen and nitrogen atoms also introduces functional groups that can be readily modified through synthetic chemistry, allowing for the exploration of a wide range of derivatives with tailored properties.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 6-Oxa-2-azaspiro[4.5]decane. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets in the development of drugs for various diseases. Studies have shown that certain derivatives of 6-Oxa-2-azaspiro[4.5]decane exhibit potent agonist or antagonist activity towards specific GPCRs, making them promising candidates for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Beyond GPCR modulation, 6-Oxa-2-azaspiro[4.5]decane has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease, diabetes, and cancer. Research has demonstrated that certain derivatives of 6-Oxa-2-azaspiro[4.5]decane can effectively inhibit key inflammatory pathways, such as the NF-κB signaling pathway, thereby reducing inflammation and associated tissue damage.

In the context of cancer research, 6-Oxa-2-azaspiro[4.5]decane has shown promise as an anticancer agent. Preclinical studies have reported that specific derivatives of this compound can induce apoptosis in cancer cells while sparing normal cells, suggesting a potential therapeutic window for cancer treatment. Additionally, some derivatives have been found to enhance the efficacy of existing chemotherapeutic agents by overcoming drug resistance mechanisms.

The synthetic accessibility of 6-Oxa-2-azaspiro[4.5]decane is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to access this compound and its derivatives efficiently and cost-effectively. These methods often involve multistep processes that allow for the introduction of diverse functional groups at specific positions within the spirocyclic framework, enabling fine-tuning of pharmacological properties.

Clinical trials involving compounds derived from 6-Oxa-2-azaspiro[4.5]decane are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of 6-Oxa-2-azaspiro[4.5]decane-based therapeutics to address unmet medical needs in various disease areas.

In conclusion, 6-Oxa-2-azaspiro[4.5]decane (CAS No. 86423-15-6) represents a promising scaffold for the development of novel therapeutic agents with diverse biological activities. Its unique chemical structure, combined with its synthetic accessibility and favorable pharmacological properties, positions it as a valuable tool in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new applications for this compound, further solidifying its importance in the quest for innovative treatments for complex diseases.